Cas no 1593402-61-9 (2-{(3,4-dibromophenyl)methylamino}butan-1-ol)
2-{(3,4-dibromophenyl)methylamino}butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 2-[[(3,4-dibromophenyl)methyl]amino]-
- 2-{(3,4-dibromophenyl)methylamino}butan-1-ol
-
- Inchi: 1S/C11H15Br2NO/c1-2-9(7-15)14-6-8-3-4-10(12)11(13)5-8/h3-5,9,14-15H,2,6-7H2,1H3
- InChI Key: QVIJNFWCSAKRMH-UHFFFAOYSA-N
- SMILES: C(O)C(NCC1=CC=C(Br)C(Br)=C1)CC
2-{(3,4-dibromophenyl)methylamino}butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-163033-0.05g |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 0.05g |
$1020.0 | 2023-02-17 | ||
| Enamine | EN300-163033-0.1g |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 0.1g |
$1068.0 | 2023-02-17 | ||
| Enamine | EN300-163033-0.25g |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 0.25g |
$1117.0 | 2023-02-17 | ||
| Enamine | EN300-163033-0.5g |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 0.5g |
$1165.0 | 2023-02-17 | ||
| Enamine | EN300-163033-1.0g |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-163033-2.5g |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 2.5g |
$2379.0 | 2023-02-17 | ||
| Enamine | EN300-163033-5.0g |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 5.0g |
$3520.0 | 2023-02-17 | ||
| Enamine | EN300-163033-10.0g |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 10.0g |
$5221.0 | 2023-02-17 | ||
| Enamine | EN300-163033-50mg |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 50mg |
$468.0 | 2023-09-22 | ||
| Enamine | EN300-163033-100mg |
2-{[(3,4-dibromophenyl)methyl]amino}butan-1-ol |
1593402-61-9 | 100mg |
$490.0 | 2023-09-22 |
2-{(3,4-dibromophenyl)methylamino}butan-1-ol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-{(3,4-dibromophenyl)methylamino}butan-1-ol
Professional Introduction to Compound with CAS No. 1593402-61-9 and Product Name: 2-{(3,4-dibromophenyl)methylamino}butan-1-ol
The compound with the CAS number 1593402-61-9 and the product name 2-{(3,4-dibromophenyl)methylamino}butan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of both bromine substituents and an amine group in its molecular structure suggests a versatile reactivity that could be exploited for various synthetic pathways.
At the core of this compound's appeal lies its (3,4-dibromophenyl)methylamino moiety, which is a critical feature that contributes to its chemical behavior. The dibromophenyl group introduces a high degree of electrophilicity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, including biologically active compounds. The amine functionality further enhances its utility by allowing for nucleophilic substitution reactions, which can be harnessed to introduce diverse substituents at strategic positions within the molecule.
Recent advancements in medicinal chemistry have highlighted the importance of 2-{(3,4-dibromophenyl)methylamino}butan-1-ol as a building block for developing novel therapeutic agents. Its structural features make it an excellent candidate for designing molecules that interact with specific biological targets. For instance, the compound's ability to undergo selective functionalization has been leveraged in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The dibromophenyl ring can be easily modified to fine-tune the electronic properties of the molecule, thereby influencing its binding affinity and selectivity.
The utility of this compound is further underscored by its application in the synthesis of peptide mimetics. Peptide-based drugs have shown remarkable efficacy in treating various conditions, but their clinical use is often limited by issues such as poor bioavailability and rapid degradation. By incorporating 2-{(3,4-dibromophenyl)methylamino}butan-1-ol into peptide mimetic structures, researchers can enhance stability and improve pharmacokinetic profiles. This approach has been particularly promising in the development of protease inhibitors, which play a key role in antiviral and anti-inflammatory therapies.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the (3,4-dibromophenyl)methylamino group make it a suitable candidate for designing organic semiconductors and light-emitting diodes (OLEDs). These materials are integral to modern electronics and display technologies, where efficiency and performance are paramount. The ability to precisely control the molecular structure of these materials through functionalization strategies offers new avenues for innovation.
From a synthetic chemistry perspective, 2-{(3,4-dibromophenyl)methylamino}butan-1-ol serves as a versatile intermediate that can be transformed into a wide array of derivatives. The presence of both bromine atoms provides multiple sites for further modification, allowing chemists to explore diverse reaction pathways. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential. Recent studies have demonstrated its use in generating libraries of compounds for high-throughput screening (HTS), a methodology that accelerates the identification of lead candidates.
The compound's compatibility with modern synthetic techniques has also been highlighted in recent research. For example, flow chemistry has emerged as a powerful tool for scalable synthesis, and 2-{(3,4-dibromophenyl)methylamino}butan-1-ol has been integrated into continuous flow processes to enhance reaction efficiency and safety. This approach aligns with the growing emphasis on green chemistry principles, which aim to minimize waste and reduce environmental impact.
Another area where this compound has made significant contributions is in the development of imaging agents. The ability to incorporate fluorinated or other luminescent groups into its structure makes it an attractive precursor for radiotracers used in positron emission tomography (PET) scans. PET imaging is widely used in clinical diagnostics due to its high sensitivity and spatial resolution, making it invaluable for early detection and monitoring of diseases such as cancer.
The future prospects of 2-{(3,4-dibromophenyl)methylamino}butan-1-ol are vast and multifaceted. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an even greater role in advancing both academic research and industrial development. Its unique structural features offer unparalleled opportunities for innovation across multiple disciplines, from pharmaceuticals to materials science.
1593402-61-9 (2-{(3,4-dibromophenyl)methylamino}butan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)